Cas no 41159-13-1 (1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)-)

1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)- structure
41159-13-1 structure
Product name:1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)-
CAS No:41159-13-1
MF:C10H11NO2S2
MW:241.32984
CID:334497
PubChem ID:38774

1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)-
    • 2-methyl-2-(4-nitrophenyl)-1,3-dithiolane
    • 1,3-DITHIOLANE, 2-METHYL-2-(p-NITROPHENYL)-
    • BRN 5540417
    • DTXSID00194094
    • SCHEMBL12436884
    • 41159-13-1
    • 2-Methyl-2-(p-nitrophenyl)-1,3-dithiolane
    • Inchi: InChI=1S/C10H11NO2S2/c1-10(14-6-7-15-10)8-2-4-9(5-3-8)11(12)13/h2-5H,6-7H2,1H3
    • InChI Key: KBQHFQPJKLVEMY-UHFFFAOYSA-N
    • SMILES: O=[N+](C1C=CC(C2(SCCS2)C)=CC=1)[O-]

Computed Properties

  • Exact Mass: 241.02312
  • Monoisotopic Mass: 241.02312
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 96.4

Experimental Properties

  • Density: 1.325
  • Boiling Point: 388.9°Cat760mmHg
  • Flash Point: 189°C
  • Refractive Index: 1.641

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